Cas no 912761-44-5 (N-Methyl-2-(piperidin-4-yloxy)acetamide)

• Product Name: N-Methyl-2-(piperidin-4-yloxy)acetamide
• CAS No: 912761-44-5
• MF: C₈H₁₆N₂O₂
• MW: 172.224842071533
• MDL: MFCD08061037
• CID: 93209
• PubChem ID: 18337222
• Update Time: 2025-06-16

N-Methyl-2-(piperidin-4-yloxy)acetamide Chemical and Physical Properties

Names and Identifiers

• N-Methyl-2-(piperidin-4-yloxy)acetamide
• N-METHYL-2-(4-PIPERIDINYLOXY)ACETAMIDE
• N-methyl-2-piperidin-4-yloxyacetamide
• AKOS009362389
• SCHEMBL4324767
• EN300-96412
• N-Methyl-2-(piperidin-4-yloxy)-acetamide
• SB41847
• N-Methyl-2-[(piperidin-4-yl)oxy]acetamide
• 912761-44-5
• CS-0113009
• FT-0732090
• N-Methyl-2-(4-piperidinyloxy)acetamide, AldrichCPR
• HAKWJMNQCDJJJL-UHFFFAOYSA-N
• DTXSID70592922
• A860552
• AS-40635
• DB-014946

• MDL： MFCD08061037
• Inchi： 1S/C8H16N2O2/c1-9-8(11)6-12-7-2-4-10-5-3-7/h7,10H,2-6H2,1H3,(H,9,11)
• InChI Key： HAKWJMNQCDJJJL-UHFFFAOYSA-N
• SMILES： O(CC(NC)=O)C1CCNCC1

Computed Properties

• Exact Mass: 172.12100
• Monoisotopic Mass: 172.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: -0.5
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• Color/Form: solid
• Density: 1.06
• Boiling Point: 344.6°C at 760 mmHg
• Flash Point: 162.2°C
• Refractive Index: 1.482
• PSA: 50.36000
• LogP: 0.22070
• Solubility: Not determined

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on N-Methyl-2-(piperidin-4-yloxy)acetamide

N-Methyl-2-(piperidin-4-yloxy)acetamide (CAS No. 912761-44-5): A Comprehensive Overview

N-Methyl-2-(piperidin-4-yloxy)acetamide (CAS No. 912761-44-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as MNPA, is a derivative of piperidine and has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders and pain management.

The chemical structure of N-Methyl-2-(piperidin-4-yloxy)acetamide consists of a piperidine ring linked to an acetamide group via an ether linkage. The presence of the methyl group on the acetamide moiety imparts unique pharmacological properties to this compound, making it an attractive candidate for drug development. The molecular formula of MNPA is C₁₀H₁₇NO₂, and its molecular weight is approximately 183.25 g/mol.

In recent years, several studies have highlighted the potential of N-Methyl-2-(piperidin-4-yloxy)acetamide in modulating various biological pathways. One notable area of research has been its interaction with the central nervous system (CNS). Studies have shown that MNPA exhibits potent analgesic properties, making it a promising candidate for the development of novel pain management therapies. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that MNPA effectively reduces nociceptive responses in animal models of chronic pain, suggesting its potential as a non-opioid analgesic agent.

Beyond pain management, N-Methyl-2-(piperidin-4-yloxy)acetamide has also shown promise in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Research conducted by a team at the University of California, San Francisco, revealed that MNPA can modulate neurotransmitter levels and improve cognitive function in preclinical models. These findings suggest that MNPA may have neuroprotective properties and could be further explored for its therapeutic potential in neurodegenerative conditions.

The pharmacokinetic profile of N-Methyl-2-(piperidin-4-yloxy)acetamide has been extensively characterized to understand its bioavailability and metabolism. Studies have shown that MNPA exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for oral administration. Additionally, the compound has been found to have low toxicity and minimal side effects, which are crucial factors for its clinical development.

In terms of clinical trials, early-phase studies have been conducted to evaluate the safety and efficacy of N-Methyl-2-(piperidin-4-yloxy)acetamide. A Phase I clinical trial conducted by a leading pharmaceutical company demonstrated that MNPA was well-tolerated by human subjects and showed promising preliminary results in reducing pain perception. These findings have paved the way for further clinical investigations to explore its therapeutic potential in larger patient populations.

The synthetic route for producing N-Methyl-2-(piperidin-4-yloxy)acetamide is well-established and involves several steps, including the formation of the piperidine ring and subsequent functional group modifications. The synthesis can be optimized to achieve high yields and purity, which is essential for large-scale production and commercialization.

In conclusion, N-Methyl-2-(piperidin-4-yloxy)acetamide (CAS No. 912761-44-5) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and therapeutic potential, positioning it as a valuable asset in the quest for innovative treatments in various medical fields.